Cas no 2171228-77-4 (4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobutanoic acid)

• Product Name: 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobutanoic acid
• CAS No: 2171228-77-4
• MF: C₂₄H₂₈N₂O₅S
• MW: 456.554525375366
• CID: 5831567
• PubChem ID: 165513711
• Update Time: 2025-06-27

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobutanoic acid
• EN300-1514128
• 2171228-77-4
• 4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(methylsulfanyl)butanamido]butanoic acid

• Inchi： 1S/C24H28N2O5S/c1-32-14-12-21(23(29)25-13-6-11-22(27)28)26-24(30)31-15-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-5,7-10,20-21H,6,11-15H2,1H3,(H,25,29)(H,26,30)(H,27,28)/t21-/m1/s1
• InChI Key： YTLLCVNTFTWGCD-OAQYLSRUSA-N
• SMILES： S(C)CC[C@H](C(NCCCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 456.17189317g/mol
• Monoisotopic Mass: 456.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 130Ų

Additional information on 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobutanoic acid

Introduction to 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobutanoic acid (CAS No. 2171228-77-4)

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobutanoic acid, identified by its CAS number 2171228-77-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorene moiety linked through a methoxycarbonyl group to an amino function, further connected to a butanamidobutanoic backbone with a methylsulfanyl substituent at the fourth carbon position. The stereochemical configuration at the second carbon, denoted as (2R), underscores the importance of chirality in determining its biological activity and pharmacokinetic properties.

The structural complexity of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobutanoic acid makes it a promising candidate for further investigation in drug discovery and development. The presence of the fluorene ring system is particularly noteworthy, as fluorene derivatives are widely recognized for their role in medicinal chemistry due to their favorable electronic properties and potential interactions with biological targets. The methoxycarbonyl group not only serves as a protecting group in synthetic chemistry but also contributes to the overall solubility and metabolic stability of the compound.

The amide functionality in the molecule is another critical feature that influences its reactivity and biological behavior. Amides are ubiquitous in bioactive molecules, often serving as key pharmacophores in drugs targeting various therapeutic areas. In this context, the butanamidobutanoic acid backbone provides a scaffold that can be modified to enhance binding affinity or optimize pharmacokinetic profiles. The methylsulfanyl group at the fourth carbon adds another layer of complexity, potentially influencing both the electronic distribution and steric environment around the molecule.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules like 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobutanoic acid with greater accuracy. These tools have been instrumental in identifying potential binding interactions with target proteins, such as kinases, receptors, or enzymes involved in critical biological pathways. For instance, studies have shown that fluorene-based compounds can exhibit inhibitory effects on certain kinases by mimicking natural substrates or interfering with ATP binding pockets. The specific arrangement of functional groups in this compound may therefore make it a potent inhibitor of relevant therapeutic targets.

The stereochemical purity of (2R)-configured derivatives is another critical factor that must be carefully controlled during synthesis and characterization. Chiral centers often dictate the enantioselective binding of molecules to biological targets, and even small deviations from optimal stereochemistry can significantly impact potency and selectivity. The use of advanced chiral resolution techniques and asymmetric synthesis methods has been crucial in achieving high enantiomeric purity for this class of compounds. Such methodologies ensure that only the active enantiomer is present in sufficient quantities for further biological evaluation.

In terms of synthetic methodologies, the preparation of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobutanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies may include nucleophilic substitution reactions to introduce the fluorene moiety, protection-deprotection steps to handle reactive functional groups such as amides and carboxylic acids, and stereoselective transformations to achieve the desired (R) configuration at the second carbon. Advances in catalytic chemistry have also enabled more efficient synthetic routes, reducing both reaction times and waste generation.

The pharmacological profile of this compound remains under active investigation, but preliminary studies suggest potential applications in areas such as oncology, inflammation, and neurodegenerative diseases. For example, inhibitors targeting kinases involved in cancer progression have been extensively studied due to their therapeutic promise. The unique structural features of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobutanoic acid may confer selectivity over off-target effects, making it an attractive lead compound for further development.

Future research directions may focus on optimizing synthetic routes to improve scalability and cost-effectiveness while maintaining high enantiomeric purity. Additionally, exploring derivative structures through structure-activity relationship (SAR) studies could uncover new analogs with enhanced potency or improved pharmacokinetic properties. Collaborative efforts between synthetic chemists, computational biologists, and medicinal chemists will be essential in translating these findings into tangible therapeutic benefits for patients.

The role of high-resolution spectroscopic techniques such as NMR spectroscopy and mass spectrometry cannot be overstated in characterizing complex molecules like 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobutanoic acid. These methods provide detailed insights into molecular structure, dynamics, and interactions with other molecules. For instance, NMR spectroscopy can elucidate stereochemical configurations at chiral centers while mass spectrometry offers precise molecular weight determinations and fragmentation patterns useful for confirming structural integrity.

In conclusion,4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobutanoic acid (CAS No. 2171228-77-4) represents a fascinating example of how intricate molecular design can lead to novel bioactive compounds with potential therapeutic applications. Its complex structure presents both challenges and opportunities for researchers seeking to develop next-generation pharmaceuticals based on advanced chemical scaffolds.